Cas no 1225380-06-2 (4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile)

• Product Name: 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile
• CAS No: 1225380-06-2
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 6295480
• PubChem ID: 66709922
• Update Time: 2025-11-07

4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• HWQIWGYRCIILHQ-UHFFFAOYSA-N
• 1225380-06-2
• SCHEMBL516605
• 4-(1,1,1-trifluoro-2-methylpropan-2-yl)benzonitrile
• Z1551957085
• EN300-7426780
• AZB38006
• 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile

• Inchi： 1S/C11H10F3N/c1-10(2,11(12,13)14)9-5-3-8(7-15)4-6-9/h3-6H,1-2H3
• InChI Key： HWQIWGYRCIILHQ-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)C1C=CC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 213.07653381g/mol
• Monoisotopic Mass: 213.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile

Research Briefing on 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile (CAS: 1225380-06-2) in Chemical Biology and Pharmaceutical Applications

4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile (CAS: 1225380-06-2) is a fluorinated aromatic nitrile compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and physicochemical properties. This compound serves as a versatile building block in medicinal chemistry, particularly in the design of small-molecule inhibitors and probes targeting various biological pathways. Recent studies have explored its applications in drug discovery, with a focus on its role as a key intermediate in the synthesis of bioactive molecules.

One of the most notable applications of 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile is its incorporation into the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the trifluoromethyl group in this compound enhances binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, showing promising preclinical efficacy in myeloproliferative disorders. The compound's ability to modulate hydrophobic interactions within the kinase ATP-binding pocket was highlighted as a key advantage.

In addition to kinase inhibition, recent research has investigated the compound's potential in positron emission tomography (PET) tracer development. The presence of fluorine atoms makes it amenable to isotopic labeling with fluorine-18, enabling its use in imaging studies. A 2024 report in ACS Chemical Neuroscience described its derivatization into a novel PET ligand for imaging neuroinflammation, showcasing its versatility beyond traditional drug discovery applications.

The synthetic accessibility of 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile has also been a focus of recent optimization efforts. A 2023 publication in Organic Process Research & Development presented an improved scalable synthesis route with enhanced yield and purity, addressing previous challenges in large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate this building block into their drug development pipelines.

From a safety and toxicological perspective, recent in vitro studies have characterized the compound's metabolic profile and potential off-target effects. While generally showing favorable properties, researchers have noted the importance of careful structural modification to minimize potential cytochrome P450 interactions, as reported in a 2024 Drug Metabolism and Disposition paper. These findings provide valuable guidance for medicinal chemists working with this scaffold.

Looking forward, the unique properties of 4-(1,1,1-Trifluoro-2-methylpropan-2-yl)benzonitrile continue to inspire innovative applications. Current research directions include its incorporation into proteolysis targeting chimeras (PROTACs) and its potential use in covalent inhibitor design. The compound's combination of steric bulk, lipophilicity, and electronic effects makes it particularly valuable in addressing challenging drug targets, positioning it as an important tool in modern drug discovery efforts.